N-(4-fluorophenethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-1-methyltriazole-4-carboxamide
• InChI: InChI=1S/C12H13FN4O/c1-17-8-11(15-16-17)12(18)14-7-6-9-2-4-10(13)5-3-9/h2-5,8H,6-7H2,1H3,(H,14,18)
• InChI Key: KXNXRBIJTNFTFW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NCCC2=CC=C(C=C2)F
• Molecular Formula: C12H13FN4O
• Molecular Weight: 248.26 g/mol

Description

“N-(4-fluorophenethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, density, refractive index, and more. Unfortunately, the specific physical and chemical properties for “this compound” are not available in the searched resources.

Scientific Research Applications

Synthesis and Chemical Properties

Chemical Synthesis and Characterization

Research in this area focuses on the development of synthetic pathways for triazole derivatives, exploring their chemical properties and potential applications. For instance, Albert and colleagues have laid foundational work in the synthesis of triazole derivatives through reactions involving phosphoryl chloride and dimethylformamide, leading to compounds with potential utility in various chemical domains (Albert, 1972) .

Biological Applications

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of triazole derivatives. Pokhodylo, Manko, Finiuk, Klyuchivska, Matiychuk, Obushak, and Stoika (2021) synthesized novel 1H-1,2,3-triazole-4-carboxamides and evaluated their activities against a range of pathogens, demonstrating significant antimicrobial effects. This suggests the applicability of these compounds in developing new antimicrobial agents .

Structural Analysis and Applications

Crystal Structure Determination

Understanding the crystal structure of triazole derivatives is crucial for their application in drug design and material science. Hao, Lu, Chen, Wang, Ding, and Liu (2017) reported on the synthesis and structural determination of a triazole derivative, highlighting its potential in antitumor activity . Such analyses are vital for elucidating the interaction mechanisms of these compounds with biological targets.

Mechanism of Action

Target of Action

Related compounds such as 4-fluorophenethyl alcohol have been shown to interact with lysozyme in enterobacteria phage t4 .

Biochemical Pathways

Related compounds such as unsymmetrical urea derivatives have been reported to play a significant role in a plethora of biological pathways, including neurotransmission and neuromodulation .

Safety and Hazards

The safety and hazards of a compound refer to its potential risks in handling and use. Unfortunately, the specific safety and hazards information for “N-(4-fluorophenethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide” is not available in the searched resources.